Cas no 1805912-46-2 (2-(3-Chloropropanoyl)-4-methylbenzoic acid)

• Product Name: 2-(3-Chloropropanoyl)-4-methylbenzoic acid
• CAS No: 1805912-46-2
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5008370
• Update Time: 2025-05-21

2-(3-Chloropropanoyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-4-methylbenzoic acid

• Inchi： 1S/C11H11ClO3/c1-7-2-3-8(11(14)15)9(6-7)10(13)4-5-12/h2-3,6H,4-5H2,1H3,(H,14,15)
• InChI Key： SXDOWOIECNNGFM-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C)C=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Chloropropanoyl)-4-methylbenzoic acid

Introduction to 2-(3-Chloropropanoyl)-4-methylbenzoic Acid (CAS No: 1805912-46-2)

2-(3-Chloropropanoyl)-4-methylbenzoic acid (CAS No: 1805912-46-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid core, which is a common structural motif in many biologically active compounds, and a substituted propanoyl group attached at the para position, introducing additional functional diversity.

The benzoic acid moiety is well-known for its ability to participate in hydrogen bonding, a property that can enhance the solubility and bioavailability of drugs. The 3-chloropropanoyl group adds complexity to the molecule by introducing a chlorine atom, which can influence the compound's electronic properties and reactivity. This substitution pattern is particularly interesting as it may modulate the compound's interaction with biological targets, such as enzymes or receptors.

Recent studies have explored the synthesis and characterization of 2-(3-chloropropanoyl)-4-methylbenzoic acid, focusing on its stability, reactivity, and potential bioactivity. Researchers have employed advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm the compound's structure and purity. These findings underscore the importance of precise synthesis methods in producing high-quality chemical entities for further research.

In terms of applications, 2-(3-chloropropanoyl)-4-methylbenzoic acid has shown promise in various chemical reactions, including coupling reactions and cyclizations. Its ability to act as a versatile building block makes it valuable in organic synthesis. Additionally, preliminary biological assays suggest that this compound may exhibit activity against certain enzymes or cellular pathways, although further studies are needed to validate these observations.

The development of efficient synthetic routes for 2-(3-chloropropanoyl)-4-methylbenzoic acid is another area of active research. Chemists have explored both traditional and modern methodologies to optimize the synthesis process, ensuring scalability and cost-effectiveness. These efforts are crucial for advancing the compound from the laboratory stage to potential industrial applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-(3-chloropropanoyl)-4-methylbenzoic acid is essential for responsible chemical management. Studies have investigated its biodegradability under various conditions, providing insights into its environmental fate and potential risks.

In conclusion, 2-(3-chloropropanoyl)-4-methylbenzoic acid (CAS No: 1805912-46-2) stands as a notable example of how structural modifications can enhance the functionality of organic compounds. Its diverse applications across chemistry and biology highlight its significance in contemporary research. As ongoing studies continue to unravel its properties and potentials, this compound remains a focal point for innovation in chemical sciences.